6-chloro-2-iodo-1-methyl-1H-benzo[d]imidazole

• Molecular Formula: C8H6ClIN2
• Molecular Weight: 292.50 g/mol
• IUPAC Name: 6-chloro-2-iodo-1-methylbenzimidazole
• InChI: InChI=1S/C8H6ClIN2/c1-12-7-4-5(9)2-3-6(7)11-8(12)10/h2-4H,1H3
• InChI Key: XDRJMFWVDMDQKW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)Cl)N=C1I

Description

6-chloro-2-iodo-1-methyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C8H6ClIN2 and its molecular weight is 292.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask charged with a solution of 6-chloro-1-methyl-1H-benzo[d]imidazole (2 g, 12 mmol) in THF (100 mL) was cooled to −78° C. and 1.8M LDA in THF/hexanes/ethylbenzene (9.34 mL, 16.81 mmol) was added dropwise, and the mixture was stirred at −78° C. for 1 h. A solution of 1,2-diiodoethane (3.72 g, 13.2 mmol) in THF (50 mL) was added dropwise and the mixture was stirred at −78° C. for 1 h. Water (0.3 mL) was added followed by silica gel (20 g) and the mixture was concentrated in vacuo. The residue was purified by silica chromatography eluting with EtOAc in heptane (v/v, 10 to 50%) to give 6-chloro-2-iodo-1-methyl-1H-benzo[d]imidazole. 1H NMR (400 MHz, DMSO-d6) δ ppm 3.76 (s, 3H) 7.19 (dd, J=8.59, 2.02 Hz, 1H) 7.58 (d, J=8.59 Hz, 1H) 7.78 (d, J=2.02 Hz, 1H).